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Compound of Interest

Compound Name: SI113

Cat. No.: B610833 Get Quote

For immediate reference, SI113, a research-grade chemical compound, must be disposed of

as hazardous chemical waste in accordance with all applicable federal, state, and local

regulations. Researchers should always consult the manufacturer-provided Safety Data Sheet

(SDS) for specific guidance and adhere to their institution's chemical hygiene plan.

This guide provides essential information for the safe handling and disposal of SI113, a potent

inhibitor of SGK1, PDK1, and mTORC2, intended for use by researchers, scientists, and drug

development professionals. The following procedures are based on general best practices for

laboratory chemical waste management and are not a substitute for the specific instructions

found in the product's SDS.

Immediate Safety and Handling Precautions
Before handling SI113, it is crucial to wear appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to minimize the risk of inhalation. In case of

accidental contact, wash the affected area with copious amounts of water and seek medical

attention if irritation persists.

Step-by-Step Disposal Procedure
The disposal of SI113, as with most research chemicals, requires careful segregation and

labeling to ensure safe and compliant waste management.
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1. Waste Identification and Segregation:

Solid Waste: Unused or expired SI113 powder, as well as any lab materials grossly

contaminated with the solid compound (e.g., weighing boats, contaminated filter paper),

should be collected in a designated, sealed, and clearly labeled hazardous waste container.

Do not mix with other types of waste unless explicitly permitted by your institution's waste

management protocols.

Liquid Waste: Solutions containing SI113 (e.g., in DMSO) must be collected in a separate,

leak-proof, and appropriately labeled hazardous liquid waste container. Avoid mixing with

incompatible solvents.

Sharps Waste: Any needles, syringes, or other sharp objects contaminated with SI113 must

be disposed of in a designated sharps container for chemical waste.

2. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The full chemical name, "SI113," and its CAS number (1027914-63-4) must be legibly written

on the label.

Indicate the primary hazards associated with the chemical (as per the SDS).

Include the accumulation start date and the name of the principal investigator or laboratory

contact.

3. Storage of Waste:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area within the laboratory.

Ensure containers are kept closed except when adding waste.

Secondary containment is recommended to prevent spills.

4. Waste Pickup and Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not dispose of SI113 down the drain or in regular trash. Improper disposal can lead to

environmental contamination and regulatory penalties.

Summary of SI113 Properties
For quick reference, the key chemical and physical properties of SI113 are summarized in the

table below.

Property Value

Chemical Formula C₁₉H₁₄N₄O₃S

Molecular Weight 378.41 g/mol

Physical Form Solid powder

Storage Store at -20°C for long-term stability

SI113 Signaling Pathway Inhibition
SI113 is recognized for its role as a dual inhibitor of key kinases in cellular signaling pathways.

It targets Serum and Glucocorticoid-regulated Kinase 1 (SGK1) and 3-Phosphoinositide-

Dependent protein Kinase 1 (PDK1). Additionally, it affects the mTORC2 complex. These

kinases are crucial components of pathways that regulate cell growth, proliferation, and

survival. By inhibiting these targets, SI113 can induce apoptosis and autophagy in cancer cells.
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Inhibitory action of SI113 on the PDK1/mTORC2/SGK1 signaling axis.

Disclaimer: This information is intended for guidance purposes only and is based on publicly

available data and general laboratory safety principles. Always prioritize the specific

instructions provided in the Safety Data Sheet (SDS) from your chemical supplier and adhere

to your local and institutional regulations for waste disposal.

To cite this document: BenchChem. [Proper Disposal of SI113: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610833#si113-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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